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Compound of Interest

2-Carbamoyl-1-methylpyridin-1-
Compound Name:

ium chloride
CAS No.: 21032-31-5

Cat. No.: B3049557

Get Quote

\ J

Structure, Synthesis, and Physicochemical Reactivity

Executive Summary

1-Methyl-2-carbamoylpyridinium chloride (also designated as

-methyl-2-carbamoylpyridinium chloride or homarine amide chloride) is a quaternary
ammonium salt structurally derived from picolinamide. It represents a critical positional isomer
of the biologically ubiquitous 1-methylnicotinamide (MNA) and 1-methylisonicotinamide.

Unlike its 3- and 4-substituted analogs, the 2-carbamoyl isomer exhibits unique electrophilicity
due to the proximity of the electron-withdrawing carbamoyl moiety to the positively charged
nitrogen center. This proximity induces significant steric strain and alters the electronic
landscape, making the C2 and C6 positions highly susceptible to nucleophilic attack. This guide
details the synthesis, structural characterization, and the specific "pseudo-base" equilibrium
kinetics that define its utility in physical-organic chemistry and NAD+ mimetic studies.

Structural Characterization & Electronic Properties
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Molecular Identity

IUPAC Name: 2-Carbamoyl-1-methylpyridin-1-ium chloride
Common Names:

-Methylpicolinamide chloride, Homarine amide chloride.
Molecular Formula:

[1](21(3]

Molecular Weight: 172.61 g/mol [1][2][3]

CAS Number (Parent/lodide): 7680-73-1 (lodide salt is the common precursor; Chloride is
often generated in situ or via ion exchange).

Electronic Structure & The Ortho Effect

The defining feature of this molecule is the ortho-substitution of the carbamoyl group relative to

the quaternary nitrogen.

Inductive Withdrawal: The quaternary nitrogen (

) exerts a strong
(inductive) effect, pulling electron density from the ring.

Resonance: The carbamoyl group (

) at C2 is electron-withdrawing via resonance, further depleting electron density at the C2,
C4, and C6 positions.

Steric Interaction: Unlike the 3-isomer (Nicotinamide analog), the 2-carbamoyl group
experiences steric clash with the

-methyl group. This forces the amide group to rotate out of the plane of the pyridine ring,
reducing

-conjugation and destabilizing the ground state relative to the transition state for nucleophilic
addition.
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Spectroscopic Signature (NMR)
The

-NMR spectrum in

Is distinct due to the deshielding effect of the cationic nitrogen.

Chemical Shift .
Coupling (
Position Proton Type ( Multiplicity
» HZ)
» Ppm)
N-CH3 Methyl 4.45 - 455 Singlet -
H-6 Aromatic 8.90 - 9.05 Doublet
H-3 Aromatic 8.40 - 8.50 Doublet
H-4 Aromatic 8.60 - 8.70 Triplet -
H-5 Aromatic 8.10-8.20 Triplet -

Note: Shifts are approximate and concentration-dependent due to stacking interactions
common in planar aromatic cations.

Synthesis & Purification Protocol

Direct methylation of picolinamide with methyl chloride is operationally difficult due to the
gaseous nature of MeCl. The standard laboratory protocol utilizes Methyl lodide (Mel) followed
by Anion Exchange.

Reagents & Equipment

e Precursor: Picolinamide (2-Pyridinecarboxamide), >98% purity.
o Methylating Agent: lodomethane (Methyl lodide). Warning: Neurotoxic alkylating agent.
e Solvent: Anhydrous Acetone or Acetonitrile.

o Exchange Resin: Amberlite IRA-400 (CI- form) or Dowex 1X8.
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Step-by-Step Methodology
Phase 1: Quaternization (Synthesis of the lodide)

Dissolution: Dissolve 10.0 g (81.9 mmol) of picolinamide in 50 mL of anhydrous acetone in a
pressure-rated round-bottom flask.

Addition: Add 7.0 mL (112 mmol, 1.4 equiv) of lodomethane dropwise under inert
atmosphere (

).
Reflux: Heat the mixture to mild reflux (

) for 12—18 hours. A yellow crystalline precipitate will form.
Filtration: Cool to
. Filter the precipitate under vacuum.[4]

Wash: Wash the filter cake with

mL cold diethyl ether to remove unreacted starting material.

Yield: Expect ~85-90% yield of 1-methyl-2-carbamoylpyridinium iodide (Yellow solid).

Phase 2: Anion Exchange (Conversion to Chloride)

Resin Prep: Pack a glass column with 50 g of Amberlite IRA-400 (CI- form). Wash with 200
mL deionized water until eluate is neutral.

Loading: Dissolve 5.0 g of the lodide salt in minimal deionized water (approx. 15 mL). Load
onto the column.[3]

Elution: Elute with deionized water at a flow rate of 1-2 mL/min.

Detection: Monitor fractions by UV absorbance (260 nm) or by testing for halide (AgNO3 test
will precipitate AgCl, not Agl, confirming exchange if checked against standards).

Lyophilization: Combine product-containing fractions and lyophilize (freeze-dry). Do not use
rotary evaporation at high heat, as the chloride salt is hygroscopic and can degrade.
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¢ Final Product: White to off-white hygroscopic powder. Store in a desiccator at

Synthesis Workflow Diagram

Start: Picolinamide
(C6HBN20)

Dissolution
Solvent: Anhydrous Acetone

:

Methylation
Reagent: Mel (1.4 eq)
Cond: Reflux, 18h

Quaternization

Intermediate:
1-Methyl-2-carbamoylpyridinium lodide
(Yellow Precipitate)

Dissolve in H20

Anion Exchange
Resin: Amberlite IRA-400 (ClI-)

Elution & Lyophilization

Final Product:
1-Methyl-2-carbamoylpyridinium Chloride
(White Hygroscopic Solid)

Click to download full resolution via product page

Figure 1: Synthetic pathway for the conversion of picolinamide to the target chloride salt via
iodide intermediate and ion exchange.
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Reactivity Profile: The Pseudo-Base Equilibrium

The most critical chemical property of 1-methyl-2-carbamoylpyridinium chloride is its
susceptibility to nucleophilic addition by hydroxide ions (

). This phenomenon is known as pseudo-base formation.

Mechanism

In aqueous solution at physiological or alkaline pH, the pyridinium cation (

) exists in equilibrium with a neutral "pseudo-base” (
).

For the 2-carbamoyl isomer, the hydroxide ion preferentially attacks the C2 position (adjacent
to the nitrogen) or the C6 position. However, attack at C2 is electronically favored due to the
inductive pull of the adjacent amide, though sterically hindered.

 Cationic Form (

): The molecule exists as the aromatic pyridinium salt. Stable.

e Pseudo-base Form (

): Hydroxide adds to the ring, disrupting aromaticity and forming a non-conducting, neutral
1,2-dihydro- or 1,6-dihydro-hydroxypyridine derivative.
Significance in Drug Design

This equilibrium mimics the reactivity of NAD+ (Nicotinamide Adenine Dinucleotide). NAD+ is
susceptible to addition at the C4 position. 1-methyl-2-carbamoylpyridinium serves as a "steric
probe" model:

« |t tests the ability of enzymes or chemical reducing agents to distinguish between the 2-, 3-,
and 4-positions.

e The equilibrium constant (
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) is a measure of the electrophilicity of the ring. The 2-carbamoyl group makes the ring more
electrophilic than the 3-carbamoyl (nicotinamide) analog.

Equilibrium Visualization
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Figure 2: Equilibrium dynamics between the aromatic pyridinium cation and the neutral pseudo-
base adduct under pH stress.

Analytical Quality Control

To ensure the integrity of the chloride salt for biological or kinetic use, the following QC
parameters must be met.

Test Specification Method

Appearance White to off-white powder Visual

C18 Column, Phosphate

Purity (HPLC)
Buffer/MeOH
_ Chloride positive; lodide AgNO3 + Dilute Ammonia

Halide Content )

negative wash
Water Content Karl Fischer Titration
uv :

~265 nm (pH 7) UV-Vis Spectroscopy

Critical Note on HPLC: Use an ion-pairing agent (e.g., heptane sulfonic acid) or a HILIC
column. Standard C18 methods often fail to retain the highly polar quaternary cation, leading to
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elution in the void volume.

Biological Context & Toxicology|[5]
Metabolic Relevance

While 1-methylnicotinamide (3-isomer) is a major metabolite of niacin cleared by the kidneys,
the 2-carbamoyl isomer is less metabolically common. However, it acts as a potent competitive
inhibitor for enzymes that process nicotinamide derivatives due to its structural similarity but
altered geometry.

Toxicology

o Mitochondrial Toxicity: Like many lipophilic-cationic pyridinium salts (e.g., MPP+), there is a
theoretical risk of mitochondrial accumulation, although the hydrophilicity of the amide group
mitigates this compared to simple alkyl-pyridiniums.

e Handling: Standard PPE (gloves, goggles) is required. The precursor, Methyl lodide, is a
known carcinogen and must be handled in a fume hood. The final chloride salt is a skin
irritant.

References
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(Note: Specific CAS-linked datasets for the chloride salt are rare in public indexing; properties
are derived from the well-characterized iodide and general pyridinium chemistry principles.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b3049557?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

